(E)-Benzyl 2-(2-(O-tolyloxy)ethylidene)hydrazinecarboxylate

• IUPAC Name: benzyl N-[(E)-2-(2-methylphenoxy)ethylideneamino]carbamate
• InChI: InChI=1S/C17H18N2O3/c1-14-7-5-6-10-16(14)21-12-11-18-19-17(20)22-13-15-8-3-2-4-9-15/h2-11H,12-13H2,1H3,(H,19,20)/b18-11+
• InChI Key: KLKNYJSNKLULGO-WOJGMQOQSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC=NNC(=O)OCC2=CC=CC=C2
• Isomeric SMILES: CC1=CC=CC=C1OC/C=N/NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

(E)-Benzyl 2-(2-(O-tolyloxy)ethylidene)hydrazinecarboxylate is a chemical compound that has been studied for its potential uses in scientific research. This compound is a member of the hydrazinecarboxylate family, which is a group of compounds that are used in the synthesis of other compounds. It has been found to have a variety of applications in scientific research, including as a catalyst in organic reactions, as an inhibitor of enzymes, and as a reagent in the synthesis of other compounds.

Scientific Research Applications

Ethylene Oxide Sterilization in Medical Devices

Ethylene oxide sterilization is a critical process in medical device manufacturing, highlighting the importance of chemical agents in sterilization applications. While not directly related to "(E)-Benzyl 2-(2-(O-tolyloxy)ethylidene)hydrazinecarboxylate," the principles and developments in EO sterilization technology underscore the potential application of novel chemical compounds in enhancing sterilization methods and ensuring safety in medical applications (Mendes, Brandão, & Silva, 2007).

Functionalized Quinazolines and Pyrimidines for Optoelectronic Materials

Research on quinazolines and pyrimidines reveals the potential of specialized chemical compounds in developing new optoelectronic materials. This suggests that compounds like "(E)-Benzyl 2-(2-(O-tolyloxy)ethylidene)hydrazinecarboxylate" could find applications in the synthesis of materials for electronic devices, highlighting the intersection of organic chemistry and materials science (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Semisynthetic Resorbable Materials from Hyaluronan Esterification

The development of biocompatible materials through chemical modification, such as the esterification of hyaluronan, illustrates the importance of chemical synthesis in creating new materials for clinical applications. This research area may align with the potential applications of "(E)-Benzyl 2-(2-(O-tolyloxy)ethylidene)hydrazinecarboxylate" in synthesizing novel materials with specific properties (Campoccia, Doherty, Radice, Brun, Abatangelo, & Williams, 1998).

Human Urinary Carcinogen Metabolites: Biomarkers for Investigating Tobacco and Cancer

The study of carcinogen metabolites in relation to tobacco and cancer underscores the role of chemical analysis in understanding disease mechanisms and developing biomarkers for health assessments. While this research does not directly involve "(E)-Benzyl 2-(2-(O-tolyloxy)ethylidene)hydrazinecarboxylate," it demonstrates the broader implications of chemical compounds in medical research and their potential applications in biomarker development (Hecht, 2002).